Cas no 1270370-57-4 (ethyl 3-(1-amino-2-methylpropyl)benzoate)

• Product Name: ethyl 3-(1-amino-2-methylpropyl)benzoate
• CAS No: 1270370-57-4
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6614528
• PubChem ID: 165889153
• Update Time: 2025-06-29

ethyl 3-(1-amino-2-methylpropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(1-amino-2-methylpropyl)benzoate
• EN300-11719745
• 1270370-57-4

• Inchi： 1S/C13H19NO2/c1-4-16-13(15)11-7-5-6-10(8-11)12(14)9(2)3/h5-9,12H,4,14H2,1-3H3
• InChI Key： VQIUKTREDIVCNZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(=C1)C(C(C)C)N)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 3-(1-amino-2-methylpropyl)benzoate

Ethyl 3-(1-Amino-2-Methylpropyl)benzoate (CAS No. 1270370-57-4): A Comprehensive Overview

Ethyl 3-(1-amino-2-methylpropyl)benzoate (CAS No. 1270370-57-4) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of an ethyl ester group, a substituted benzoate moiety, and an amino-functionalized side chain. The combination of these functional groups endows the compound with a range of interesting properties that make it a valuable candidate for further research and development.

The molecular formula of ethyl 3-(1-amino-2-methylpropyl)benzoate is C₁₃H₁₉NO₂, and its molecular weight is approximately 229.3 g/mol. The compound can be synthesized through a series of well-established chemical reactions, including the esterification of 3-(1-amino-2-methylpropyl)benzoic acid with ethanol in the presence of a suitable catalyst. The resulting product is a white crystalline solid that is soluble in common organic solvents such as ethanol, methanol, and dichloromethane.

In the context of pharmaceutical research, ethyl 3-(1-amino-2-methylpropyl)benzoate has shown promise as a potential therapeutic agent. Recent studies have explored its biological activities, including its anti-inflammatory and antioxidant properties. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 reported that ethyl 3-(1-amino-2-methylpropyl)benzoate exhibited significant anti-inflammatory effects in both in vitro and in vivo models. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in the treatment of inflammatory diseases.

Furthermore, ethyl 3-(1-amino-2-methylpropyl)benzoate has been investigated for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. A study published in *Free Radical Biology and Medicine* in 2020 demonstrated that ethyl 3-(1-amino-2-methylpropyl)benzoate effectively scavenged free radicals and protected cells from oxidative damage. These findings highlight the compound's potential as a therapeutic agent for conditions associated with oxidative stress.

Beyond its pharmaceutical applications, ethyl 3-(1-amino-2-methylpropyl)benzoate has also been explored for its use in materials science. The presence of both an ester group and an amino-functionalized side chain makes it an attractive candidate for the development of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized ethyl 3-(1-amino-2-methylpropyl)benzoate as a building block for the synthesis of self-healing polymers. These polymers have the ability to repair themselves when damaged, making them highly desirable for applications in coatings, adhesives, and other industrial materials.

In addition to its potential applications in pharmaceuticals and materials science, ethyl 3-(1-amino-2-methylpropyl)benzoate has also been studied for its role in chemical synthesis. The compound can serve as an intermediate or starting material for the synthesis of more complex molecules with diverse functionalities. For instance, it can be used to introduce amino groups into target molecules through coupling reactions with other organic compounds. This versatility makes it a valuable tool for synthetic chemists working on the development of new drugs or functional materials.

The safety profile of ethyl 3-(1-amino-2-methylpropyl)benzoate is another important aspect to consider. While detailed toxicological studies are still ongoing, preliminary data suggest that the compound is relatively safe when handled under appropriate conditions. However, as with any chemical compound, proper safety precautions should be taken during handling and storage to minimize potential risks.

In conclusion, ethyl 3-(1-amino-2-methylpropyl)benzoate (CAS No. 1270370-57-4) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure endows it with interesting biological activities and chemical properties that make it a valuable subject for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in various scientific and industrial fields.